Cas no 54267-53-7 (2-Bromopyridine-15N)

• Product Name: 2-Bromopyridine-15N
• CAS No: 54267-53-7
• MF: C₅H₄BrN
• MW: 158.989369392395
• CID: 940361
• PubChem ID: 10820852
• Update Time: 2025-05-19

2-Bromopyridine-15N Chemical and Physical Properties

Names and Identifiers

• 2-Bromopyridine-15N
• 2-Bromopyridine
• 54267-53-7
• 2-Bromo(115N)pyridine
• DB-323757
• 2-Bromo-pyridine-15N

• Inchi： 1S/C5H4BrN/c6-5-3-1-2-4-7-5/h1-4H/i7+1
• InChI Key： IMRWILPUOVGIMU-CDYZYAPPSA-N
• SMILES： BrC1C=CC=C[15N]=1

Computed Properties

• Exact Mass: 156.95300
• Monoisotopic Mass: 157.94975g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 1.84410

Additional information on 2-Bromopyridine-15N

2-Bromopyridine-15N: A Comprehensive Overview

Introduction to 2-Bromopyridine-15N (CAS No: 54267-53-7)

2-Bromopyridine-15N is a chemical compound with the CAS registry number 54267-53-7, representing a brominated derivative of pyridine. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural and chemical properties. The presence of the bromine atom at the 2-position of the pyridine ring introduces distinct reactivity and selectivity, making it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

Structural Features and Chemical Properties

The molecular structure of 2-Bromopyridine-15N consists of a pyridine ring with a bromine atom at the 2-position. The nitrogen atom at position 1 is labeled with the 15N isotope, which is often utilized in nuclear magnetic resonance (NMR) spectroscopy for detailed structural analysis. This compound exhibits a molecular formula of C₅H₄NBr, with a molecular weight of approximately 149.99 g/mol.

The compound is known for its stability under standard conditions, though it may undergo various transformations under specific reaction conditions. Its solubility in common organic solvents such as dichloromethane, chloroform, and diethyl ether makes it suitable for use in a wide range of organic reactions.

Synthesis and Applications

The synthesis of 2-Bromopyridine-15N typically involves bromination reactions starting from pyridine derivatives. One common method involves the use of bromine (Br₂) in the presence of a suitable catalyst or under specific reaction conditions to achieve selective substitution at the 2-position. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving overall yields.

In terms of applications, 2-Bromopyridine-15N serves as an important building block in organic synthesis. It is widely used in the construction of heterocyclic compounds, which are critical components in pharmaceuticals, agrochemicals, and advanced materials. For instance, it can be employed as an intermediate in the synthesis of various pyridine-based drugs targeting specific biological pathways.

Recent Research Findings

Recent studies have explored the role of 2-Bromopyridine-15N in various chemical transformations and its potential applications in emerging fields such as green chemistry and sustainable materials development. Researchers have demonstrated its utility as a versatile precursor for constructing complex nitrogen-containing heterocycles through metal-catalyzed coupling reactions.

A notable area of research involves the use of 2-Bromopyridine-15N in medicinal chemistry for designing bioactive molecules with improved pharmacokinetic properties. For example, its incorporation into drug scaffolds has been shown to enhance binding affinity to target proteins while maintaining favorable metabolic profiles.

In addition to its role in drug discovery, 2-Bromopyridine-15N has found applications in materials science, particularly in the development of novel coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand enables the formation of highly ordered structures with potential applications in gas storage, catalysis, and sensing technologies.

Safety Considerations and Handling Guidelines

While 2-Bromopyridine-15N is not classified as a hazardous material under normal conditions, proper handling precautions should be taken due to its chemical reactivity. It is advisable to handle this compound in well ventilated areas using appropriate personal protective equipment (PPE), including gloves and goggles.

In case of accidental exposure or spills, standard laboratory protocols should be followed to ensure safe cleanup procedures. Storage should be carried out in tightly sealed containers away from direct sunlight and heat sources to maintain stability over extended periods.

Conclusion

Overall, 2-Bromopyridine-15N (CAS No: 54267-53-7) stands out as a versatile compound with significant potential across multiple disciplines within chemistry and related fields. Its unique properties make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond.